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Compound of Interest

Compound Name: AS-605240

Cat. No.: B1261305

Get Quote

Executive Summary & Risk Context
AS-605240 is a potent, ATP-competitive inhibitor selective for the PI3Kngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

isoform (

).[1] Unlike generic reagents, this compound is a biologically active small molecule designed to
modulate immune signaling (leukocyte chemotaxis) and inflammation.

The Safety Paradox: While often labeled with standard GHS "Irritant" warnings, the true risk of

AS-605240 lies in its biological potency. Nanomolar efficacy means that sub-clinical exposure

(via inhalation of micro-dust or skin absorption) can unintentionally modulate the handler's own

immune pathways.

Core Safety Directive: Treat AS-605240 as a Suspected Reproductive Toxicant and High-

Potency Compound (Band 3/4). Standard "lab coat and gloves" are insufficient without specific

protocols for solvent handling, as this compound is typically reconstituted in DMSO, a solvent

that permeates skin and acts as a carrier vehicle for the drug.
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Hazard Identification & Barrier Strategy
Before selecting PPE, you must understand the specific physical and chemical vectors of

exposure.

Hazard Category
Specific Risk for AS-
605240

Mechanism of Exposure

Physical State Electrostatic Powder

The lyophilized solid is prone

to static drift during weighing,

creating an inhalation risk.

Chemical Vehicle DMSO Solubilization

AS-605240 is insoluble in

water but soluble in DMSO.[2]

DMSO disrupts the skin's

stratum corneum, carrying the

inhibitor directly into the

bloodstream.

Biological Activity
PI3K

Inhibition

Systemic absorption may

suppress

neutrophil/macrophage

function and alter inflammatory

responses.

Personal Protective Equipment (PPE) Matrix
This matrix moves beyond generic advice to specific, field-tested configurations.

Tier 1: Standard Handling (Liquid Aliquots)
For handling sealed vials or pipetting dilute solutions (<10 µM).

Hand Protection: Single-layer Nitrile gloves (Minimum thickness: 4 mil).

Eye Protection: ANSI Z87.1 compliant safety glasses with side shields.

Body Protection: Standard cotton/poly lab coat (buttoned).
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Tier 2: High-Risk Operations (Powder Weighing & Stock
Preparation)
REQUIRED for: Opening original vials, weighing powder, or handling DMSO stocks >1 mM.

PPE Component Specification Scientific Rationale

Primary Gloves Nitrile (4-5 mil) Standard chemical resistance.

Secondary Gloves Nitrile (Long-cuff)

Double-gloving is mandatory. If

the outer glove is

compromised by DMSO, the

inner glove provides a buffer

time for removal.

Respiratory Fume Hood (Primary)

Do not use N95s as a primary

control. All powder handling

must occur inside a certified

chemical fume hood.

Body Defense Tyvek® Wrist Sleeves

Covers the "wrist gap"

between the lab coat cuff and

glove. Essential to prevent

powder settling on skin.

Eye/Face Chemical Splash Goggles

Preferred over glasses during

solubilization to prevent DMSO

splashes from reaching the

mucosa.

Operational Protocol: Safe Solubilization
This workflow is designed to mitigate the "DMSO Carrier Effect."

Step 1: Workspace Preparation
Clear the fume hood of clutter to ensure laminar airflow.
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Place a static-dissipative mat or wipe the surface with an anti-static solution. AS-605240
powder is static-prone; this prevents "jumping" during weighing.

Pre-label all cryovials for aliquoting before handling the compound.

Step 2: The "Double-Barrier" Weighing Technique
Don Tier 2 PPE (Double gloves, sleeves).

Open the source vial only inside the hood.

Use a disposable anti-static micro-spatula.

Critical: If the powder has adhered to the cap/walls due to static, briefly centrifuge the vial (1-

2 mins at 500xg) before opening.

Step 3: Reconstitution (The Critical Step)
Target Solvent: Dimethyl Sulfoxide (DMSO)[3]

Add DMSO directly to the vial if possible to avoid transferring powder.

Pipetting Technique: Use "Low-Retention" tips. Do not bubble air through the solution

(aerosol risk).

Vortexing: Cap tightly. Vortex inside the hood. Wait 30 seconds before reopening to allow

aerosols to settle.

Inspection: Ensure the solution is clear. AS-605240 is soluble up to ~4-15 mg/mL in DMSO

(often requiring gentle warming to 37°C).

Step 4: Decontamination
Wipe the exterior of the stock vial with a dry tissue, then a 70% Ethanol wipe.

Dispose of the outer pair of gloves immediately after closing the vial.

Visualization: The Safety Lifecycle
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The following diagram illustrates the decision logic for handling AS-605240, emphasizing the

"Stop/Go" decision points based on physical state.

START: AS-605240 Handling

Determine Physical State

Solid / Lyophilized Powder

Weighing/Reconstitution

Liquid (DMSO/Media)

Pipetting/Dilution

Engineering Control:
Chemical Fume Hood

(REQUIRED)

Tier 2 PPE:
Double Nitrile Gloves

Tyvek Sleeves
Splash Goggles

Static Control:
Anti-static mat/wipes

Perform Experiment
(No Aerosol Generation)

Concentration Check

Stock (>1mM DMSO)

High Risk

Working Sol. (<10µM)

Low Risk

Treat as Potent

Standard PPE

Disposal:
Incineration Stream
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Click to download full resolution via product page

Caption: Operational workflow for AS-605240. Note the critical escalation to Tier 2 PPE for all

powder handling and high-concentration DMSO stocks.

Waste & Disposal Protocols
Do not dispose of AS-605240 down the drain. As a bioactive kinase inhibitor, it poses

environmental risks to aquatic life.

Solid Waste: Tips, tubes, and gloves contaminated with AS-605240 must be collected in a

dedicated "Bioactive/Cytotoxic" solid waste container (often yellow or specifically labeled).

Liquid Waste: Collect all DMSO-based waste in a dedicated "Halogenated/Organic" solvent

stream labeled with the compound name.

Destruction: The preferred method of ultimate disposal is high-temperature incineration.

Emergency Response
Skin Contact (DMSO solution):

Do not scrub. Scrubbing increases blood flow and absorption.

Rinse gently with copious water for 15 minutes.

Report the solvent (DMSO) to medical personnel, as it accelerates drug uptake.

Spill (Powder):

Evacuate the immediate area to let dust settle.

Don Tier 2 PPE and respiratory protection (N95/P100) if outside a hood.

Cover spill with wet paper towels (to prevent dust) before wiping up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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